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Compound of Interest

Compound Name: Cyanoacetylurea

Cat. No.: B075420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Cyanoacetylurea (C4H5N3O2), its synthesis, and its significant role as a

versatile intermediate in the preparation of various heterocyclic compounds with potential

therapeutic applications.

Core Chemical Properties
Cyanoacetylurea, also known by synonyms such as N-carbamoyl-2-cyanoacetamide and (2-

cyanoacetyl)urea, is an organic compound featuring both a cyano group and a urea moiety.[1]

This unique structure makes it a valuable starting material in organic synthesis.[1][2] It typically

appears as a white to off-white or light yellow crystalline solid and is soluble in polar solvents

like water, alcohols, and DMSO.[1][3]

The fundamental physicochemical properties of Cyanoacetylurea are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C4H5N3O2 [2][4][5]

Molecular Weight 127.10 g/mol [6]

127.1014 g/mol [4][5][7]

127.103 g/mol

CAS Number 1448-98-2 [2][4][5][8]

Melting Point 215°C (decomposes) [3]

Density (Predicted) 1.342 ± 0.06 g/cm³ [3]

pKa (Predicted) 4.51 ± 0.10 [3]

LogP (Octanol/Water) -0.905 (Crippen Calculated) [9]

Water Solubility (log10WS) -0.52 (Crippen Calculated) [9]

SMILES NC(=O)NC(=O)CC#N

InChIKey
QJGRPCPCQQPZLZ-

UHFFFAOYSA-N
[4]

Synthesis of Cyanoacetylurea: Experimental
Protocols
The primary method for synthesizing cyanoacetylurea involves the condensation reaction of

cyanoacetic acid and urea. Acetic anhydride is commonly used as a dehydrating agent in this

process.

A widely cited method for preparing cyanoacetylurea and its derivatives is the reaction

between cyanoacetic acid and a urea compound in the presence of acetic anhydride.[10][11]

While specific conditions can be optimized, a general workflow is outlined below.
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Caption: General workflow for the synthesis of Cyanoacetylurea.

Methodology:

Reactant Preparation: Substantially anhydrous cyanoacetic acid and urea are used as the

starting materials to ensure high yields.[11] In industrial applications, processes have been

developed to use aqueous solutions of reactants which are then evaporated to a nearly

anhydrous melt before reaction.[11]

Reaction Setup: The reactants are combined in a suitable reaction vessel. Acetic anhydride

is added to the mixture.

Condensation: The reaction mixture is stirred, often at moderate temperatures, to facilitate

the condensation reaction. For the synthesis of the derivative 1,3-dimethyl cyanoacetylurea,

the reaction temperature is carefully controlled, starting at a lower temperature (38-42 °C) for

reactant addition and then raised (58-62 °C) before the addition of acetic anhydride, with the

final condensation occurring at 95-98 °C.[10]
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Product Formation: The reaction yields cyanoacetylurea.[11] Subsequent workup steps,

which may include cooling, filtration, and washing, are performed to isolate and purify the

final product.

Role in Heterocyclic Synthesis and Drug
Development
Cyanoacetylurea is a key intermediate in the synthesis of a wide variety of heterocyclic

compounds, particularly uracil derivatives.[2][12] These resulting structures form the backbone

of molecules with significant biological activities, making cyanoacetylurea a compound of

interest for drug development professionals.

The reactivity of the cyano group and the urea moiety allows for cyclization reactions to form

various fused heterocyclic systems. Cyanoacetylurea serves as a precursor for 6-

aminouracils, which are known to possess anticancer, antiviral, and antihypertensive

properties.[12] It is also a building block for synthesizing compounds like caffeine and 5-cyano-

uracils, which are valuable intermediates in the creation of dyestuffs.[2][13] The general

pathway from cyanoacetylurea to these important chemical classes is illustrated below.
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Caption: Synthetic utility of Cyanoacetylurea in drug development.

The versatility of cyanoacetylurea in heterocyclic synthesis continues to be explored, with

research focusing on creating novel compounds with potential antimicrobial and anticancer

activities.[12][14][15][16] The ability to readily prepare this intermediate from low-cost materials

further enhances its importance in both academic and industrial research settings.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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